Cas no 2138086-87-8 (2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid)

• Product Name: 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid
• CAS No: 2138086-87-8
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5859012
• PubChem ID: 165494301
• Update Time: 2025-06-09

2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1162357
• 2-{2-azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid
• 2138086-87-8
• 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid

• Inchi： 1S/C14H13N3O2/c18-13(19)10-3-1-2-9-7-15-14(16-12(9)10)17-5-4-8-6-11(8)17/h1-3,7-8,11H,4-6H2,(H,18,19)
• InChI Key： LIIDDEVQYHHPSB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)N1CCC2CC12)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid

2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid (CAS No. 2138086-87-8): A Comprehensive Overview

2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid (CAS No. 2138086-87-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic azabicyclo and quinazoline moieties, exhibits a range of biological activities that make it a promising candidate for the development of new drugs.

The quinazoline scaffold is a well-known core structure in medicinal chemistry, often associated with antitumor, anti-inflammatory, and antimicrobial activities. The incorporation of the azabicyclo[3.1.0]hexan-2-yl group further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets in specific ways.

Recent studies have highlighted the potential of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against a panel of human cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent.

In terms of chemical synthesis, 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid can be synthesized through a multi-step process involving the condensation of an appropriate amine with a quinazoline derivative followed by carboxylation reactions. The synthesis route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The structural complexity and unique biological activities of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid have also made it an attractive target for structure-based drug design studies. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes to various protein targets, providing valuable insights into its mechanism of action.

Despite its promising therapeutic potential, further research is needed to fully elucidate the pharmacological properties and clinical applications of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid. Ongoing clinical trials are currently evaluating its safety and efficacy in various disease models, with preliminary results showing encouraging outcomes.

In conclusion, 2-{2-Azabicyclo[3.1.0]hexan-2-yl}quinazoline-8-carboxylic acid (CAS No. 2138086-87-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new drugs targeting cancer, inflammation, and other diseases. As research continues to uncover its full potential, this compound is likely to play an important role in advancing medical treatments and improving patient outcomes.